N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2-methylpropane-1-sulfonamide

• IUPAC Name: N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2-methylpropane-1-sulfonamide
• InChI: InChI=1S/C12H21NO4S/c1-11(2)10-18(14,15)13(5-7-16-3)8-12-4-6-17-9-12/h4,6,9,11H,5,7-8,10H2,1-3H3
• InChI Key: UNFMHHMBJNNGDA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CS(=O)(=O)N(CCOC)CC1=COC=C1
• Molecular Formula: C12H21NO4S
• Molecular Weight: 275.37 g/mol

Description

N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2-methylpropane-1-sulfonamide, also known as FMS, is a chemical compound that has gained significant attention in the field of scientific research. It is a sulfonamide derivative that has been synthesized through a multi-step process, and its potential applications in various fields have been explored.

Scientific Research Applications

Chemical Reactions and Synthesis

The compound N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2-methylpropane-1-sulfonamide, as part of the broader furan compounds category, has been utilized in various chemical reactions and synthesis processes. For instance, furan derivatives have been employed in acid reactions of lignin models, indicating their role in complex organic synthesis processes (Li & Lundquist, 1999). Additionally, the synthesis and derivatization of furan sulfonamides, including the creation of novel arylsulfonylthiophene and furan sulfonamides, demonstrate the compound's versatility in chemical synthesis (Hartman & Halczenko, 1990).

Catalytic Applications

Furan derivatives have been used in catalytic applications, such as in the Cu/Ag-mediated cascade reactions for constructing sulfonylbenzo[b]furans, showcasing their potential in catalytic synthesis (Li & Liu, 2014). The RhCl3-catalyzed oxidative cross-coupling of aromatic sulfonamides with arenes, where furan derivatives are involved, further illustrates their applicability in advanced catalytic processes (Ran et al., 2018).

Biofuel Production

In the context of renewable energy, furan derivatives have been explored for their potential in biofuel production. For example, the synthesis of furanic compounds like furfural and furfuryl alcohol from biomass materials highlights the use of furan derivatives in creating renewable platform chemicals (Gupta et al., 2020). This research area is crucial for developing sustainable energy sources.

Pharmaceutical Research

Furan sulfonamides, a category to which N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2-methylpropane-1-sulfonamide belongs, have been studied for their potential in pharmaceutical applications. Research into furazan and furoxan sulfonamides has shown their strong inhibitory effects on carbonic anhydrase, indicating potential applications in treating glaucoma (Chegaev et al., 2014). This suggests that N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2-methylpropane-1-sulfonamide could have similar pharmaceutical applications.